N-(4-cyclobutylphenyl)acetamide
Overview
Description
N-(4-cyclobutylphenyl)acetamide (CBP) is a synthetic organic compound that has been studied for its potential applications in various scientific and medical research fields. CBP is a cyclic amide that can act as a prodrug, meaning it can be metabolized in the body to produce a more active compound. It has been studied for its ability to increase the bioavailability of drugs, as well as its potential use as a therapeutic agent. CBP has also been studied for its ability to act as an agonist or antagonist of certain receptors, and its potential as an anti-inflammatory agent.
Scientific Research Applications
N-(4-cyclobutylphenyl)acetamide has been studied for its potential applications in various scientific and medical research fields. It has been studied for its ability to increase the bioavailability of drugs, as well as its potential use as a therapeutic agent. This compound has also been studied for its ability to act as an agonist or antagonist of certain receptors, and its potential as an anti-inflammatory agent. Additionally, this compound has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of certain cancer cells.
Mechanism of Action
The mechanism of action of N-(4-cyclobutylphenyl)acetamide is not fully understood, but it is believed to act by binding to certain receptors in the body, thereby activating or inhibiting certain physiological processes. It is thought that this compound binds to certain receptors, such as the G-protein coupled receptor (GPCR), which can then activate or inhibit certain physiological processes. Additionally, this compound has been shown to inhibit the growth of certain cancer cells, which suggests that it may have an anti-cancer effect.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to increase the bioavailability of drugs, as well as its potential use as a therapeutic agent. Additionally, this compound has been studied for its ability to act as an agonist or antagonist of certain receptors, and its potential as an anti-inflammatory agent. Additionally, this compound has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
N-(4-cyclobutylphenyl)acetamide has several advantages and limitations for lab experiments. The main advantage of using this compound is that it is relatively simple to synthesize, and can be done in an aqueous solution. Additionally, this compound is relatively stable and can be stored for long periods of time. However, one limitation of this compound is that it is not very soluble in organic solvents, which can make it difficult to work with in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to predict its effects in certain experiments.
Future Directions
There are a number of potential future directions for N-(4-cyclobutylphenyl)acetamide. One potential direction is to further study its potential as an anti-inflammatory agent, as well as its potential use in cancer treatment. Additionally, further research could be done to investigate the effects of this compound on other receptors, such as the G-protein coupled receptor (GPCR). Additionally, further research could be done to investigate the pharmacokinetics of this compound, as this would help to determine its potential use as a therapeutic agent. Finally, further research could be done to investigate the potential interactions of this compound with other drugs, as this would help to determine its potential use in combination therapies.
Synthesis Methods
The synthesis of N-(4-cyclobutylphenyl)acetamide is relatively simple, and can be achieved by combining an amine and an acid in the presence of a base. The first step involves the formation of an amide bond between the amine and the acid, which is then followed by the cyclization of the amide bond to form the cyclic amide. The reaction is usually carried out in an aqueous solution, and can be catalyzed by either an acid or a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-cyclobutylphenyl)acetamide involves the reaction of 4-cyclobutylbenzoyl chloride with ammonia followed by reaction with acetic anhydride.", "Starting Materials": [ "4-cyclobutylbenzoic acid", "thionyl chloride", "ammonia", "acetic anhydride" ], "Reaction": [ "4-cyclobutylbenzoic acid is converted to 4-cyclobutylbenzoyl chloride using thionyl chloride.", "4-cyclobutylbenzoyl chloride is reacted with ammonia to form N-(4-cyclobutylphenyl)benzamide.", "N-(4-cyclobutylphenyl)benzamide is then reacted with acetic anhydride to form N-(4-cyclobutylphenyl)acetamide." ] } | |
CAS RN |
2007108-41-8 |
Molecular Formula |
C12H15NO |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
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